Cas no 61712-17-2 (2-Butenoic acid, 2-methyl-3-(4-methylphenyl)-, (E)-)
61712-17-2 structure
Product Name:2-Butenoic acid, 2-methyl-3-(4-methylphenyl)-, (E)-
CAS No:61712-17-2
MF:C12H14O2
MW:190.238363742828
CID:468967
PubChem ID:45117204
Update Time:2025-04-19
2-Butenoic acid, 2-methyl-3-(4-methylphenyl)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 2-methyl-3-(4-methylphenyl)-, (E)-
- 2-Butenoicacid,2-methyl-3-(4-methylphenyl)-,(E)-(9CI)
- 2-methyl-3-(4-methylphenyl)but-2-enoic acid
- (E)-2-Methyl-3-(p-tolyl)but-2-enoic acid
- 61712-17-2
- SCHEMBL6743518
-
- Inchi: 1S/C12H14O2/c1-8-4-6-11(7-5-8)9(2)10(3)12(13)14/h4-7H,1-3H3,(H,13,14)/b10-9+
- InChI Key: XAUUADVNCIAJNT-MDZDMXLPSA-N
- SMILES: OC(/C(/C)=C(\C)/C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 190.09942
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Butenoic acid, 2-methyl-3-(4-methylphenyl)-, (E)- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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